Cas no 1262408-97-8 (7-Bromo-6-fluoro-1-methoxyisoquinoline)

• Product Name: 7-Bromo-6-fluoro-1-methoxyisoquinoline
• CAS No: 1262408-97-8
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• CID: 4821818
• Update Time: 2023-08-18

7-Bromo-6-fluoro-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-6-FLUORO-1-METHOXYISOQUINOLINE
• 7-Bromo-6-fluoro-1-methoxyisoquinoline

• Inchi： 1S/C10H7BrFNO/c1-14-10-7-5-8(11)9(12)4-6(7)2-3-13-10/h2-5H,1H3
• InChI Key： VWXSSNXBCSJMDS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=CN=C(C=2C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1